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Compound of Interest

Compound Name: Tspba

Cat. No.: B13156858 Get Quote

Disclaimer: The following guide has been compiled from publicly available research and

chemical data. Notably, a formal Safety Data Sheet (SDS) or Material Safety Data Sheet

(MSDS) for the ROS-responsive crosslinker Tspba could not be located. The safety and

handling guidelines presented herein are inferred from the general properties of related

chemical compounds and are intended for informational purposes only. Researchers and

scientists must conduct their own thorough risk assessments before handling this substance

and should consult with their institution's environmental health and safety department.

Introduction
The acronym "Tspba" has been identified in chemical literature and supplier catalogues

referring to distinct substances. For professionals in drug development and biomedical

research, "Tspba" most commonly denotes a sophisticated, ROS-responsive crosslinking

agent.[1] Its full chemical name is (4-boronophenyl)methyl-[3-[(4-boronophenyl)methyl-

dimethylazaniumyl]propyl]-dimethylazanium dibromide.[2] This compound is instrumental in the

formation of "smart" hydrogels that can respond to specific biological cues, particularly reactive

oxygen species (ROS).[1]

A second, less common substance also referred to as "TSBPA" is 4,4'-

(Diphenylsilanediyl)bis(N,N-diphenylaniline), a tetraarylsilane compound utilized in the field of

organic electronics as a hole transport material.[3][4] Given the target audience of this guide,

all subsequent information will pertain to the ROS-responsive crosslinker.
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Core Properties and Specifications
While a comprehensive, officially sanctioned datasheet is not available, data aggregated from

chemical databases provides insight into the physicochemical properties of Tspba.[2]

Property Value Source

Molecular Formula C₂₁H₃₄B₂Br₂N₂O₄ PubChem[2]

Molecular Weight 559.9 g/mol PubChem[2]

IUPAC Name

(4-boronophenyl)methyl-[3-[(4-

boronophenyl)methyl-

dimethylazaniumyl]propyl]-

dimethylazanium dibromide

PubChem[2]

Depositor-Supplied Synonyms

TSPBA, ROS-responsive

crosslinker TSPBA, 2222566-

33-6, GLXC-26766

PubChem[2]

Inferred Safety and Handling Guidelines
The following precautions are based on the safety profiles of similar chemical structures, such

as boronic acid derivatives and organic bromide salts. These compounds are often classified

as irritants.
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Precaution Category Recommended Guidelines

Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-

resistant gloves. Skin and Body Protection:

Wear a laboratory coat.

Handling

Use in a well-ventilated area, preferably within a

chemical fume hood. Avoid breathing dust,

fumes, or vapors. Avoid contact with skin and

eyes. Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container in a cool, dry

place. Keep away from strong oxidizing agents.

First Aid (In case of exposure)

Eyes: Immediately flush with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention. Skin: Flush skin with plenty of water.

Remove contaminated clothing. Seek medical

attention if irritation develops. Inhalation:

Remove to fresh air. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out

mouth with water. Seek medical attention.

Disposal

Dispose of contents and container in

accordance with local, regional, national, and

international regulations.

Experimental Protocol: Preparation of a Tspba-
based Hydrogel
Tspba is frequently used to form hydrogels by crosslinking with polymers like polyvinyl alcohol

(PVA). These hydrogels are notable for their responsiveness to ROS. The following is a

generalized protocol based on published research.

Materials:
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Tspba (ROS-responsive crosslinker)

Polyvinyl alcohol (PVA)

Deionized water or appropriate buffer solution (e.g., PBS)

Dual-syringe mixing system

Methodology:

Preparation of Stock Solutions:

Prepare an aqueous solution of PVA at the desired concentration. This may require

heating to fully dissolve the polymer.

Prepare an aqueous solution of Tspba at the desired concentration.

Hydrogel Formation:

For in vitro experiments, predetermined amounts of the PVA and Tspba solutions are

mixed. The crosslinking process begins immediately, leading to gelation.

For in vivo applications, the PVA and Tspba aqueous solutions are loaded into separate

barrels of a dual-syringe system.[2] Simultaneous injection of the two solutions at the

target site allows for in situ gel formation.[2]

Characterization:

The resulting hydrogel can be characterized by various methods, including Scanning

Electron Microscopy (SEM) to analyze its porous structure and rheometry to measure its

storage (G') and loss (G'') moduli.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13156858?utm_src=pdf-body
https://www.benchchem.com/product/b13156858?utm_src=pdf-body
https://www.benchchem.com/product/b13156858?utm_src=pdf-body
https://www.benchchem.com/product/b13156858?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=8653536&type=30
https://bio-protocol.org/exchange/minidetail?id=8653536&type=30
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13156858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Left Phenylboronic Acid Group

Diamine Backbone

Right Phenylboronic Acid Group

B(OH)₂

C

C

CH₂

C
C

C

N⁺(CH₃)₂

CH₂ CH₂ CH₂N⁺(CH₃)₂

B(OH)₂

C

C

CH₂

C
C

C

Br⁻

Br⁻

Click to download full resolution via product page

Caption: Chemical structure of Tspba crosslinker.
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2. Crosslinking

3. Result
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Caption: Workflow for in situ hydrogel formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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